Cas no 444582-90-5 (1-Boc-4-(2-carboxyphenyl)piperazine)

1-Boc-4-(2-carboxyphenyl)piperazine Properties
Names and Identifiers
-
- 2-(4-(tert-Butoxycarbonyl)piperazin-1-yl)benzoic acid
- 1-(2-carboxy-phenyl)-piperizine-4-carboxylic acid tert-butyl ester
- 1-Piperazinecarboxylicacid, 4-(2-carboxyphenyl)-, 1-(1,1-dimethylethyl) ester
- 2-[4-(tert-Butoxycarbonyl)piperazino]benzoic acid
- 2-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]benzoic acid
- 1-Boc-4-(2-Carboxyphenyl)piperazine
- 1-Boc-4-(2-carboxy-phenyl)-piperazine
- 4-(2-carboxyphenyl)piperazine, 1-boc protected
- SSBZXKJSOFJQBW-UHFFFAOYSA-N
- DTXSID40373528
- AB19561
- 1-piperazinecarboxylic acid, 4-(2-carboxyphenyl)-, 1-(1,1-dimethylethyl) ester
- 7Z-7046
- AKOS005765922
- 4-(2-carboxyphenyl)piperazine-1-carboxylic acid tert-butyl ester
- 1-(2-carboxy-phenyl)-piperazine-4-carboxylic acid tert-butyl ester
- A7058
- 1-(2-carboxyphenyl)-4-Boc piperazine
- 444582-90-5
- FT-0604274
- 1-boc-4-(2-carboxyphenyl)-piperazine
- MFCD04115068
- 2-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}benzoic acid
- 1-Piperazinecarboxylicacid,4-(2-carboxyphenyl)-,1-(1,1-dimethylethyl)ester
- 4-(2-Carboxyphenyl)piperazine-1-carboxylic acid t-butyl ester
- AMY21596
- 2-(4-boc-piperazin-1-yl)benzoic acid
- 4-(2-Carboxy-phenyl)-piperazine-1-carboxylic acid tert-butyl ester
- 2-(4-(tert-Butoxycarbonyl)piperazin-1-yl)benzoicacid
- 2-[4-(tert-butoxycarbonyl)piperazin-1-yl]benzoic acid
- SCHEMBL110679
- A10272
-
- MDL: MFCD04115068
- InChIKey: SSBZXKJSOFJQBW-UHFFFAOYSA-N
- Inchi: InChI=1S/C16H22N2O4/c1-16(2,3)22-15(21)18-10-8-17(9-11-18)13-7-5-4-6-12(13)14(19)20/h4-7H,8-11H2,1-3H3,(H,19,20)
- SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=CC=CC=C2C(=O)O
Computed Properties
- Exact Mass: 306.15800
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 5
- Monoisotopic Mass: 306.158
- Heavy Atom Count: 22
- Complexity: 411
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 70.1A^2
Experimental Properties
- LogP: 2.44480
- PSA: 70.08000
- Refractive Index: 1.561
- Boiling Point: 458.9°C at 760 mmHg
- Melting Point: 165 °C
- Flash Point: 231.4°C
- Density: 1.213
1-Boc-4-(2-carboxyphenyl)piperazine Security Information
- Safety Instruction: S26; S36/37/39
- Risk Phrases:R36/37/38
-
Dangerous goods sign:
- Hazard Statement: Irritant
- Risk Phrases: 36/37/38
1-Boc-4-(2-carboxyphenyl)piperazine Customs Data
- HS CODE:2933599090
- Customs Data:
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Boc-4-(2-carboxyphenyl)piperazine Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P007287-1g |
1-BOC-4-(2-CARBOXYPHENYL)PIPERAZINE |
444582-90-5 | 96% | 1g |
$61.00 | 2025-02-21 | |
A2B Chem LLC | AD28679-1g |
1-Boc-4-(2-carboxyphenyl)piperazine |
444582-90-5 | 96% | 1g |
$52.00 | 2024-04-20 | |
Aaron | AR0072GJ-1g |
1-BOC-4-(2-CARBOXYPHENYL)PIPERAZINE |
444582-90-5 | 97% | 1g |
$61.00 | ||
abcr | AB151399-1 g |
1-Boc-4-(2-carboxyphenyl)piperazine; 95% |
444582-90-5 | 1g |
€119.10 | 2023-05-09 | ||
Advanced ChemBlocks | P38054-1G |
1-Boc-4-(2-carboxyphenyl)piperazine |
444582-90-5 | 95% | 1G |
$70 | 2023-09-15 | |
Alichem | A139001574-10g |
2-(4-(tert-Butoxycarbonyl)piperazin-1-yl)benzoic acid |
444582-90-5 | 95% | 10g |
$264.00 | 2023-09-01 | |
Apollo Scientific | OR0218-250mg |
2-[4-(tert-Butoxycarbonyl)piperazin-1-yl]benzoic acid |
444582-90-5 | 250mg |
£20.00 | 2023-09-02 | ||
Chemenu | CM169587-10g |
4-(2-Carboxy-phenyl)-piperazine-1-carboxylic acid tert-butyl ester |
444582-90-5 | 95% | 10g |
$224 | 2021-08-05 | |
Crysdot LLC | CD11122612-1g |
2-(4-(tert-Butoxycarbonyl)piperazin-1-yl)benzoic acid |
444582-90-5 | 95+% | 1g |
$40 | ||
eNovation Chemicals LLC | K12483-1g |
1-(2-carboxyphenyl)-4-Boc piperazine |
444582-90-5 | >95% | 1g |
$395 | 2022-09-08 |
1-Boc-4-(2-carboxyphenyl)piperazine Suppliers
1-Boc-4-(2-carboxyphenyl)piperazine Related Literature
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Andrew Parkin,Gordon Barr,Wei Dong,Christopher J. Gilmore,Dylan Jayatilaka,Joshua J. McKinnon,Mark A. Spackman,Chick C. Wilson CrystEngComm, 2007,9, 648-652
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Atefeh Taheri,Louise A. Berben Chem. Commun., 2016,52, 1768-1777
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V. N. Krasil'nikov,A. P. Tyutyunnik,I. V. Baklanova,A. N. Enyashin,I. F. Berger,V. G. Zubkov CrystEngComm, 2018,20, 2741-2748
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5. Detection of fortification of ginkgo products using nanoelectrospray ionization mass spectrometry†Changqing Liu,Rupasri Mandal,Xing-Fang Li Analyst, 2005,130, 325-329
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Birgitt Timmermans,Guy Koeckelberghs Polym. Chem., 2020,11, 2715-2723
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Xiaohao Jiang,Rongtao Xiao,Honggui Wang,Ya Zhang New J. Chem., 2023,47, 21677-21684
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Yong-Sheng Bao,Bao Agula,Bao Zhaorigetu,Meilin Jia,Menghe Baiyin Org. Biomol. Chem., 2015,13, 4179-4182
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9. Back cover
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Atsushi Kato,Izumi Nakagome,Shinpei Nakagawa,Kyoko Kinami,Isao Adachi,Sarah F. Jenkinson,Jérôme Désiré,Yves Blériot,Robert J. Nash,George W. J. Fleet,Shuichi Hirono Org. Biomol. Chem., 2017,15, 9297-9304
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